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Compound of Interest

Compound Name: BocNH-PEG2-CH2COONHS

CAS No.: 1356229-07-6

Cat. No.: B15548237

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of BocNH-PEG2-CH2COONHS, a heterobifunctional crosslinker pivotal in bioconjugation and

drug delivery systems. This molecule incorporates a Boc-protected amine, a flexible diethylene

glycol (PEG2) spacer, and a reactive N-hydroxysuccinimide (NHS) ester. The PEG spacer

enhances solubility and reduces immunogenicity of the conjugate, while the NHS ester

facilitates covalent attachment to primary amines on biomolecules, and the Boc group provides

a protecting group for orthogonal deprotection and further modification.[1][2][3][4]

Molecular and Physical Properties
A summary of the key quantitative data for the precursor and the final product is presented

below for easy reference.
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Property
BocNH-PEG2-CH2COOH
(Precursor)

BocNH-PEG2-
CH2COONHS (Final
Product)

Molecular Formula C₁₂H₂₃NO₆[1] C₁₆H₂₆N₂O₈

Molecular Weight 277.31 g/mol [1] 374.39 g/mol

Purity (Typical) ≥95%[1] >95% (Post-purification)

Appearance White to off-white solid or oil White to off-white solid

Solubility
Soluble in DMF, DMSO, and

chlorinated solvents

Soluble in DMF, DMSO, and

other polar aprotic solvents

Storage Conditions
-20°C, under inert

atmosphere[1]

-20°C, desiccated, under inert

atmosphere

Synthesis Pathway
The synthesis of BocNH-PEG2-CH2COONHS is a two-step process. The first step involves the

synthesis of the carboxylic acid precursor, BocNH-PEG2-CH2COOH. The second, and focal,

step is the activation of the carboxylic acid group to an NHS ester.
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Caption: Synthetic pathway of BocNH-PEG2-CH2COONHS.
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Experimental Protocols
Synthesis of BocNH-PEG2-CH2COONHS
This protocol details the conversion of the carboxylic acid precursor to the active NHS ester.

Materials:

BocNH-PEG2-CH2COOH

N-Hydroxysuccinimide (NHS)

N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide hydrochloride (EDC-HCl)

Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (optional, as a base)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Ethyl acetate

Hexanes

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen),

dissolve BocNH-PEG2-CH2COOH (1 equivalent) in anhydrous DCM or DMF.

Addition of Reagents: To the solution, add N-Hydroxysuccinimide (NHS) (1.1-1.5

equivalents) and stir until fully dissolved.

Initiation of Reaction: Cool the reaction mixture to 0°C in an ice bath. Add EDC-HCl (1.1-1.5

equivalents) portion-wise to the stirred solution. If desired, a non-nucleophilic base like TEA

or DIPEA (1-2 equivalents) can be added to neutralize the hydrochloride salt of EDC.
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Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12

hours. The reaction progress can be monitored by thin-layer chromatography (TLC) or LC-

MS.

Work-up:

Dilute the reaction mixture with ethyl acetate.

Wash the organic layer sequentially with saturated sodium bicarbonate solution (to remove

unreacted NHS and acidic byproducts) and brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purification: The crude product is purified by column chromatography on silica gel using a

gradient of ethyl acetate in hexanes to yield the pure BocNH-PEG2-CH2COONHS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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